N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}propanamide is a useful research compound. Its molecular formula is C13H14N4O3S and its molecular weight is 306.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 306.07866149 g/mol and the complexity rating of the compound is 435. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Synthesis and Medicinal Chemistry Applications
Synthesis of Novel Compounds with Anticancer Activity : A study by Szafrański et al. (2015) reported the synthesis of 4-substituted-N-(phenylcarbamoyl)-3-pyridinesulfonamides with promising in vitro anticancer activity against leukemia, colon cancer, and melanoma. This work highlights the potential of derivatives of N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}propanamide in the development of new anticancer drugs Szafrański & Sławiński, 2015.
Anticonvulsant Activity Evaluation : The compound PNU‐151774E, related to this compound, demonstrated significant antiepileptic effects in a model of complex partial seizures. This suggests the therapeutic potential of structurally related compounds in treating epilepsy Maj et al., 1999.
Materials Science Applications
- Nonlinear Optical Materials : Kucharski et al. (2010) explored azo sulfonamide chromophores, closely related to the this compound structure, for their nonlinear optical properties. These materials show promise for applications in optical data storage and processing, demonstrating the versatility of this compound derivatives in materials science Kucharski et al., 2010.
Future Directions
Future research could explore the potential antibacterial properties of “N-{4-[(2-pyrimidinylamino)sulfonyl]phenyl}propanamide”, particularly when complexed with copper(II) . Further studies could also investigate the physical and chemical properties of this compound, as well as its safety and hazards.
Properties
IUPAC Name |
N-[4-(pyrimidin-2-ylsulfamoyl)phenyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4O3S/c1-2-12(18)16-10-4-6-11(7-5-10)21(19,20)17-13-14-8-3-9-15-13/h3-9H,2H2,1H3,(H,16,18)(H,14,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNPCYMBLUPRCDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=NC=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.